Cas no 869947-01-3 (7-(chloromethyl)-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid)

• Product Name: 7-(chloromethyl)-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• CAS No: 869947-01-3
• MF: C₈H₆ClN₃O₃
• MW: 227.604540348053
• MDL: MFCD05861692
• CID: 3030855
• PubChem ID: 135646600
• Update Time: 2025-05-25

7-(chloromethyl)-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-CHLOROMETHYL-5-OXO-4,5-DIHYDRO-PYRAZOLO[1,5-A ]PYRIMIDINE-2-CARBOXYLIC ACID
• 7-(chloromethyl)-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• 7-Chloromethyl-5-oxo-4,5-dihydro-pyrazolo[1,5-a]-pyrimidine-2-carboxylic acid
• VS-10242
• 869947-01-3
• MFCD05861692
• 7-chloromethyl-5-oxo-4,5-dihydro-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• UJB94701
• STK349963
• BBL031101
• 7-Chloromethyl-5-oxo-4,5-dihydro-pyrazolo[1,5- a ]pyrimidine-2-carboxylic acid
• CS-0264476
• 7-(chloromethyl)-5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• STK628944
• 7-(chloromethyl)-5-hydroxypyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• BBL040177
• AKOS003673366
• AKOS000311399
• 7-(CHLOROMETHYL)-5-OXO-4H-PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLIC ACID
• EN300-92865
• 7-(chloromethyl)-5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-2-carboxylicacid

• MDL： MFCD05861692
• Inchi： 1S/C8H6ClN3O3/c9-3-4-1-7(13)10-6-2-5(8(14)15)11-12(4)6/h1-2H,3H2,(H,10,13)(H,14,15)
• InChI Key： WJXYANQIRGFTJR-UHFFFAOYSA-N
• SMILES： ClCC1=CC(NC2=CC(C(=O)O)=NN21)=O

Computed Properties

• Exact Mass: 227.0097688Da
• Monoisotopic Mass: 227.0097688Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 84.2Ų

7-(chloromethyl)-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Additional information on 7-(chloromethyl)-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid

Recent Advances in the Study of 7-(Chloromethyl)-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic Acid (CAS: 869947-01-3)

The compound 7-(chloromethyl)-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS: 869947-01-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold is recognized for its potential as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have explored its structural properties, synthetic pathways, and biological activities, shedding light on its promising applications in drug discovery.

One of the key areas of focus has been the optimization of synthetic routes to produce 7-(chloromethyl)-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid with high yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel one-pot synthesis method that significantly reduces reaction time and improves scalability. This method employs a cascade cyclization reaction starting from readily available precursors, followed by chloromethylation and carboxylation steps. The resulting compound exhibits excellent stability under standard storage conditions, making it suitable for further derivatization.

In terms of biological activity, recent in vitro studies have demonstrated that derivatives of 7-(chloromethyl)-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid exhibit potent inhibitory effects against a range of kinases, including those implicated in cancer and inflammatory diseases. For instance, a derivative bearing a sulfonamide moiety at the 7-position showed nanomolar IC50 values against JAK2 and FLT3 kinases, as reported in Bioorganic & Medicinal Chemistry Letters (2024). These findings underscore the compound's potential as a scaffold for designing next-generation kinase inhibitors.

Furthermore, computational modeling studies have provided insights into the binding interactions of this scaffold with target proteins. Molecular docking simulations revealed that the chloromethyl group at the 7-position plays a critical role in forming covalent bonds with cysteine residues in the kinase active site, thereby enhancing inhibitory potency. This covalent binding mechanism, combined with the compound's favorable pharmacokinetic properties, positions it as a promising candidate for further preclinical development.

Despite these advances, challenges remain in optimizing the selectivity and toxicity profiles of derivatives based on this scaffold. Ongoing research is exploring structural modifications to mitigate off-target effects while maintaining high efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 7-(chloromethyl)-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS: 869947-01-3) represents a valuable building block in medicinal chemistry, with demonstrated potential in kinase inhibitor development. Continued research into its synthetic accessibility, biological activity, and mechanistic insights will likely yield novel therapeutic agents in the coming years.